Cas no 139226-14-5 (Pyrimidine, 2-(4-heptylphenyl)-5-tetradecyl-)

• Product Name: Pyrimidine, 2-(4-heptylphenyl)-5-tetradecyl-
• CAS No: 139226-14-5
• MF: C₃₁H₅₀N₂
• MW: 450.742108821869
• CID: 1264137
• Update Time: 2024-08-03

Pyrimidine, 2-(4-heptylphenyl)-5-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(4-heptylphenyl)-5-tetradecyl-

• Inchi： 1S/C31H50N2/c1-3-5-7-9-10-11-12-13-14-15-17-19-21-29-26-32-31(33-27-29)30-24-22-28(23-25-30)20-18-16-8-6-4-2/h22-27H,3-21H2,1-2H3
• InChI Key： AEQLNXJHZDLMDZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(CCCCCCC)C=C2)=NC=C(CCCCCCCCCCCCCC)C=N1

Computed Properties

• Exact Mass: 450.3977

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Boiling Point: 512.1±43.0 °C(Predicted)
• PSA: 25.78
• pka: 1.72±0.22(Predicted)